Cas no 1694079-07-6 (1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one)

• Product Name: 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one
• CAS No: 1694079-07-6
• MF: C₅H₃ClF₆O
• MW: 228.520141839981
• CID: 5939789
• PubChem ID: 103311281
• Update Time: 2025-06-26

1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one
• EN300-1936513
• 1694079-07-6

• Inchi： 1S/C5H3ClF6O/c6-1-2(13)3(4(7,8)9)5(10,11)12/h3H,1H2
• InChI Key： LOZLWAPTQBTUGZ-UHFFFAOYSA-N
• SMILES： ClCC(C(C(F)(F)F)C(F)(F)F)=O

Computed Properties

• Exact Mass: 227.9776614g/mol
• Monoisotopic Mass: 227.9776614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one

Professional Introduction to 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one (CAS No. 1694079-07-6)

1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one (CAS No. 1694079-07-6) is a fluorinated ketone that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by its chloro, trifluoro, and trifluoromethyl substituents, exhibits a high degree of fluorine content, which imparts exceptional stability and reactivity, making it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The structure of this compound consists of a butanone backbone with a chloro group at the first carbon and trifluoromethyl groups at the fourth carbon. The presence of these fluorinated moieties enhances its solubility in non-polar solvents and improves its thermal stability, which are critical factors in industrial applications. Furthermore, the electronic properties influenced by the electronegativity of fluorine atoms make it an excellent candidate for use in organic electronics and photoactive materials.

In recent years, 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one has been extensively studied for its potential applications in pharmaceuticals. Its reactivity allows for facile functionalization at multiple sites, enabling the synthesis of complex drug candidates with improved pharmacokinetic profiles. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways. The fluorine atoms in the molecule can also enhance metabolic stability by preventing rapid degradation in biological systems.

One of the most compelling aspects of this compound is its role in the development of fluorescent probes and bioimaging agents. The strong electron-withdrawing effect of the trifluoromethyl group can be exploited to design molecules with tunable emission properties, which are essential for high-resolution imaging techniques used in diagnostic applications. Recent studies have demonstrated its utility in creating probes that selectively label specific biological targets with high sensitivity and specificity.

The synthetic utility of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural framework serves as a versatile building block for constructing more complex molecules with tailored properties. For example, researchers have utilized this compound to synthesize novel herbicides and fungicides that exhibit enhanced environmental compatibility while maintaining efficacy against pests.

From a materials science perspective, this compound has been investigated for its potential as an intermediate in the production of high-performance polymers and liquid crystals. The combination of fluorine substituents enhances the material's resistance to UV radiation and chemical degradation, making it suitable for applications in harsh environments. Additionally, its ability to form stable radicals has opened new avenues for developing advanced organic semiconductors used in flexible electronics.

The latest research highlights several innovative applications of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one in catalysis. Studies have shown that it can act as an effective ligand or co-catalyst in various organic transformations, including cross-coupling reactions and oxidation processes. This capability is particularly valuable for streamlining synthetic routes and improving yields in industrial-scale manufacturing processes.

In conclusion,1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-one (CAS No. 1694079-07-6) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for chemists working on cutting-edge research projects aimed at developing next-generation pharmaceuticals, materials, and advanced technologies. As research continues to uncover new applications for this versatile molecule,its importance is expected to grow further, driving innovation across industries that rely on high-performance chemical intermediates.